Cas no 142096-21-7 (4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester)

• Product Name: 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester
• CAS No: 142096-21-7
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 5295352
• Update Time: 2025-10-30

4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester
• Methyl 2-(3-mercapto-5-methyl-4h-1,2,4-triazol-4-yl)acetate

• Inchi： 1S/C6H9N3O2S/c1-4-7-8-6(12)9(4)3-5(10)11-2/h3H2,1-2H3,(H,8,12)
• InChI Key： SYMSGQSHABJUHB-UHFFFAOYSA-N
• SMILES： N1C(=S)N(CC(OC)=O)C(C)=N1

Additional information on 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester

Introduction to 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester (CAS No. 142096-21-7)

4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester (CAS No. 142096-21-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a thioxo group and a methyl ester moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The chemical structure of 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester can be represented as follows: C₈H₉N₃O₂S. The presence of the triazole ring and the thioxo group imparts significant stability and reactivity to the molecule, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester in several therapeutic areas. One of the key areas of interest is its antimicrobial activity. Research has shown that this compound exhibits potent inhibitory effects against a range of bacterial and fungal pathogens. The mechanism of action is believed to involve the disruption of cell wall synthesis and the inhibition of essential enzymes involved in microbial metabolism.

In addition to its antimicrobial properties, 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and other mediators involved in the inflammatory response. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester have also been studied in detail. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It also shows low toxicity and minimal side effects in preclinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester in humans. Preliminary results from phase I trials have shown that it is well-tolerated at various dose levels and does not cause significant adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

The synthesis of 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester has been optimized using modern synthetic methods. The most common approach involves the reaction of a suitable triazole derivative with an appropriate thioester precursor under controlled conditions. This process yields high-purity product with good yields and minimal by-products.

In conclusion, 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-methyl-5-thioxo-, methyl ester (CAS No. 142096-21-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in various medical conditions.